Cas no 1341082-47-0 (2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine)

• Product Name: 2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine
• CAS No: 1341082-47-0
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 2161161
• Update Time: 2025-10-29

2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine
• 2-(3-(Methoxymethyl)pyrrolidin-1-yl)ethanamine
• AM91936
• 2-(3-Methoxymethylpyrrolidin-1-yl)ethylamine
• 2-[3-(methoxymethyl)pyrrolidin-1-yl]ethan-1-amine

• Inchi： 1S/C8H18N2O/c1-11-7-8-2-4-10(6-8)5-3-9/h8H,2-7,9H2,1H3
• InChI Key： KJPLBTMRMSGQLR-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Topological Polar Surface Area: 38.5

Additional information on 2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine

2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine: A Comprehensive Overview

The compound with CAS No. 1341082-47-0, commonly referred to as 2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a methoxymethyl group and an ethylamine side chain. Its chemical properties and potential applications have been explored in numerous studies, making it a subject of interest for researchers and industry professionals alike.

2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine belongs to the class of secondary amines, which are widely used in various chemical reactions due to their nucleophilic properties. The pyrrolidine ring, a five-membered saturated heterocyclic compound, serves as the backbone of this molecule. The presence of the methoxymethyl group (-CH₂-OCH₃) introduces additional functionality, enhancing the compound's reactivity and versatility. This structure makes it suitable for use in peptide synthesis, drug design, and other advanced chemical processes.

Recent studies have highlighted the potential of 2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine in the development of bioactive molecules. Researchers have explored its role as a building block in the synthesis of complex organic compounds, particularly in the context of medicinal chemistry. For instance, its ability to form stable amide bonds has been leveraged in the creation of novel peptide analogs with enhanced pharmacokinetic properties. These findings underscore its importance in drug discovery pipelines.

The synthesis of 2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of pyrrolidine with a methoxy-substituted alkylating agent, followed by nucleophilic substitution to introduce the ethylamine group. The optimization of these steps has been a focus of recent research, with studies aiming to improve yield and purity while minimizing environmental impact.

In terms of applications, 2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine has found utility in various industries beyond pharmaceuticals. Its use as a catalyst in asymmetric synthesis has been reported, where it facilitates the formation of chiral centers with high enantioselectivity. Additionally, its role as an intermediate in agrochemical production has been explored, particularly in the development of more efficient herbicides and insecticides.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity patterns of 2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine. Density functional theory (DFT) calculations have revealed that the compound exhibits favorable nucleophilicity due to resonance stabilization within the pyrrolidine ring and electron-donating effects from the methoxy group. These insights have guided experimentalists in designing more efficient synthetic routes and optimizing reaction conditions.

The toxicological profile of 2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine has also been investigated to ensure its safe handling and application. Acute toxicity studies indicate that it poses minimal risk under standard laboratory conditions; however, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment.

In conclusion, 2-(3-Methoxymethyl-pyrrolidin-1-yl)-ethylamine (CAS No. 1341082-47-0) is a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure, coupled with recent research advancements, positions it as a valuable tool in modern chemistry and pharmacology. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly significant role in both academic research and industrial applications.